BE“GHE Safety Operating Guide

Check Availability & Pricing

Proper Disposal Procedures for 4'-Chloro-2-
methylchalcone[1]
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Compound of Interest |

Compound Name: 4'-Chloro-2-methylchalcone
CAS No.: 264229-44-9
Cat. No.: B502906
. J

Chemical Name: 4'-Chloro-2-methylchalcone CAS Number: 264229-44-9 (Representative for
this isomer; verify specific batch CoA) Chemical Class: Halogenated

-Unsaturated Ketone Molecular Formula:
[1]
Executive Summary & Hazard Profile

As a halogenated chalcone derivative, 4'-Chloro-2-methylchalcone presents specific disposal
challenges due to the presence of the chlorine atom and the reactive enone pharmacophore.[1]
Improper disposal not only violates environmental regulations (RCRA in the US) but can also
lead to the formation of toxic dioxins if incinerated at insufficient temperatures.[1]

Immediate Hazards:
 Biological: Skin/Eye Irritant (Category 2/2A), Respiratory Irritant (STOT SE 3).[1]
o Environmental: Toxic to aquatic life with long-lasting effects (Aquatic Chronic 2).[1]

o Chemical: Halogenated Organic.[1][2][3] Strict segregation from non-halogenated solvents is
required.

© 2026 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b502906?utm_src=pdf-interest
https://www.benchchem.com/product/b502906?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/256546
https://www.benchchem.com/product/b502906?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/256546
https://pubchem.ncbi.nlm.nih.gov/compound/256546
https://pubchem.ncbi.nlm.nih.gov/compound/256546
https://pubchem.ncbi.nlm.nih.gov/compound/256546
https://pubchem.ncbi.nlm.nih.gov/compound/256546
https://nepis.epa.gov/Exe/ZyPURL.cgi?Dockey=91008G5E.TXT
https://www.mdpi.com/1420-3049/28/22/7576
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b502906?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Property

Data

Relevance to Disposal

Physical State

Solid (Yellow crystalline

powder)

Requires solid waste stream

unless dissolved.[1]

Insoluble in water; Soluble in

Do not attempt to dilute and

Solubility )
DCM, Chloroform, DMSO flush down drains.
- ) May react with nucleophiles
o Electrophilic (Michael ) ) ]
Reactivity (thiols, amines) in waste
Acceptor) )
containers.[1]
Generally not classified as
Flash Point >110°C (Estimated) Ignitable (D0O01) unless in

solvent.[1]

Pre-Disposal: Segregation & Packaging

The Golden Rule: Never mix halogenated waste with non-halogenated waste.[1]

» Why? Halogenated wastes require high-temperature incineration (>1100°C) with acid gas

scrubbing.[1] Mixing a small amount of 4'-Chloro-2-methylchalcone into a drum of non-

halogenated solvent (e.g., Acetone) reclassifies the entire drum as halogenated,

exponentially increasing disposal costs.[1]

Container Selection

e Solid Waste: Use a wide-mouth High-Density Polyethylene (HDPE) jar or the original glass

container.[1]

e Liquid Waste: Use amber glass or HDPE bottles. Avoid LDPE for long-term storage of

chlorinated solvent mixtures (e.g., DCM) as leaching may occur.[1]

Labeling (The "Cradle-to-Grave" Chain)

Every container must be tagged before the first gram of waste is added.[1]

e Chemical Name: Write out the full name. Do not use abbreviations or chemical structures

alone.
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» Hazard Checkbox: Mark "Toxic" and "Irritant."[1]

o Constituents: If in solution, list the solvent and the solute (e.g., "Dichloromethane (95%), 4'-
Chloro-2-methylchalcone (5%)").[1]

Disposal Workflows
Scenario A: Solid Waste (Pure Substance or Spill Debris)

Applicable to: Expired reagent, contaminated weighing boats, gloves, and spill cleanup
materials.

» Containment: Place the solid material into a clear, sealable plastic bag (double-bagging is
recommended for fine powders to prevent dusting).[1]

e Secondary Container: Place the sealed bag into the designated "Hazardous Waste - Solid"
drum or pail.

e Tagging: Ensure the waste tag explicitly lists "4'-Chloro-2-methylchalcone" and
"Halogenated Solid."[1]

Scenario B: Liquid Waste (Reaction Mixtures & Mother Liquors)

Applicable to: Filtrates from recrystallization, reaction mixtures.[1]
o Characterization: Determine the primary solvent.[1]
o If solvent is Halogenated (DCM, Chloroform): Pour into the Halogenated Waste carboy.

o If solvent is Non-Halogenated (Ethanol, Ethyl Acetate):[1]STOP. Because the solute (4'-
Chloro-2-methylchalcone) contains chlorine, this mixture must now be treated as
Halogenated Waste.[1] Pour into the Halogenated Waste carboy.

e pH Check: Ensure the waste is neutral (pH 6-8). If the reaction involved acids/bases,
neutralize carefully before adding to the waste container to prevent exothermic reactions or
gas evolution.

Decision Logic & Workflow Visualization
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The following diagram outlines the critical decision points for disposing of 4'-Chloro-2-
methylchalcone to ensure compliance and safety.

Waste Generation:
4'-Chloro-2-methylchalcone

Determine Physical State

VAR

Liquid / Solution Solid / Debris

/ ;

Double Bag in
Clear Polyethylene

Identify Solvent Base

l

Non-Halogenated Solvent Disposal: Hazardous
(e.g., EtOH, EtOAc) Waste Solid Pail

Halogenated Solvent

(e.g., DCM, Chloroform) Contamination

CRITICAL ACTION:
Reclassify as Halogenated Waste

Disposal: Halogenated
Solvent Carboy

Click to download full resolution via product page

Figure 1: Decision matrix for segregating 4'-Chloro-2-methylchalcone waste streams. Note
the critical reclassification step for non-halogenated solvents.
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Emergency Procedures (Spill Response)

PPE Required: Nitrile gloves (double gloving recommended), lab coat, safety goggles, and

N95/P100 respirator if powder is fine.

Isolate: Evacuate the immediate area and mark the spill zone.[1]
Solid Spill:
o Do not dry sweep (creates dust).[1][4]

o Cover with wet paper towels or use a HEPA vacuum designated for hazardous chemicals.

[1]
o Place waste in a bag, tag as "Spill Debris: 4'-Chloro-2-methylchalcone."[1]
Liquid Spill:

o Cover with an inert absorbent (Vermiculite or commercial spill pads).[1] Do not use
sawdust (potential flammability with oxidizers, though low risk here, it is bad practice).

o Scoop into a wide-mouth jar.

o Wash the area with soap and water; collect the rinsate as halogenated waste.[1]

Regulatory Context (US Focus)

While 4'-Chloro-2-methylchalcone is not explicitly listed on the RCRA "P" or "U" lists (unlike
specific pesticides or highly toxic acute poisons), it falls under the "Cradle-to-Grave"
management requirements due to its toxicity and halogen content.[1]

o Waste Code: If the waste is purely this chemical, it is often classified as Non-RCRA
Regulated Hazardous Waste in many states, but must be treated as Halogenated Organic.

e Mixtures: If mixed with spent solvents (e.g., Acetone, Methanol), the mixture may carry F-
listed codes (e.g., FO03) or Characteristic codes (D001 Ignitable).[1] The presence of the
chlorine atom mandates the Halogenated treatment profile regardless of the solvent code.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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methylchalcone[1]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b502906#4-chloro-2-methylchalcone-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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